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Compound of Interest

Compound Name: NEP-IN-2

Cat. No.: B15575717

Disclaimer: The following information pertains to N-Ethyl-2-pyrrolidone, commonly abbreviated
as NEP. It is highly likely that "NEP-IN-2" refers to this substance. Always confirm the identity of
a chemical and consult the specific Safety Data Sheet (SDS) provided by the manufacturer
before handling.

Overview of N-Ethyl-2-Pyrrolidone (NEP)

N-Ethyl-2-pyrrolidone (CAS No. 2687-91-4) is a polar, aprotic organic solvent.[1][2] It is a
colorless to yellow liquid with an amine-like odor and is completely miscible with water.[2][3]
NEP is utilized in various industries, including pharmaceuticals, electronics, and coatings, often
as a replacement for N-Methylpyrrolidone (NMP).[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

NEP presents several health hazards, necessitating the use of appropriate personal protective
equipment. It is crucial to conduct a thorough hazard assessment of the specific work
environment to ensure adequate protection.[4]

Summary of Hazards:
o Causes serious eye damage.[5][6]

e May cause skin and respiratory tract irritation.[3]
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o Suspected of damaging fertility and the unborn child.[5][6]

« Combustible liquid.[6]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Rationale

Chemical safety goggles or a

Eye and Face Protection )
face shield.[7][8]

To protect against splashes
and direct contact that can

cause serious eye damage.[5]

[6]

Chemical-resistant gloves
Hand Protection (e.g., tested according to EN
374).[9]

To prevent skin contact, which

can cause irritation.[3]

_ Protective clothing, such as a
Body Protection
lab coat or coveralls.[5]

To minimize skin exposure.

Use in a well-ventilated area. If
Respiratory Protection ventilation is inadequate, use a

suitable respirator.[9]

To prevent irritation of the

respiratory tract.[3]

Safe Handling and Operational Plan

Adherence to strict operational procedures is vital to minimize exposure and ensure a safe

working environment.
Step-by-Step Handling Protocol:
e Preparation:

o Ensure the work area is well-ventilated.[9]

o Have an eyewash station and safety shower readily accessible.

o Verify that all required PPE is available and in good condition.
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e Handling:

o

Avoid contact with eyes, skin, and clothing.[5]

[¢]

Do not inhale vapors.

[¢]

Keep away from heat, sparks, and open flames.[6]

[e]

Use only non-sparking tools.

o

Take precautionary measures against static discharge.[6]
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[6]

o Store locked up.[6][9]

First Aid and Emergency Procedures

In case of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

immediate medical advice/attention.[5][9]

Wash off immediately with plenty of water for at
i least 15 minutes. Remove and wash
Skin Contact _ _ _
contaminated clothing before reuse. If skin

irritation persists, call a physician.[5]

Move to fresh air. If not breathing, give artificial
Inhalation respiration. Get medical attention if symptoms

occur.

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Never
Ingestion give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.

Disposal Plan

Dispose of NEP and contaminated materials in accordance with all federal, state, and local
regulations.

Disposal Guidelines:

Waste from residues and unused product should be considered hazardous waste.

Do not allow the chemical to enter drains or waterways.[9]

Dispose of contents/container to an approved waste disposal plant.[6][9]

Contaminated packaging should be emptied as much as possible and disposed of in the
same manner as the substance itself.

Experimental Protocols and Data
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Physical and Chemical Properties of NEP:

Property

Value

CAS Number

2687-91-4[1][3]

Molecular Formula

C6H11NO[3]

Molecular Weight 113.16 g/mol [3]
Boiling Point 212.5 °C[3]

Flash Point 91 °C (196 °F)[3]
Density 0.992 g/cm?3 at 25 °C[3]

Visual Workflow for Safe Handling of NEP
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Caption: Workflow for the safe handling of N-Ethyl-2-Pyrrolidone (NEP).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for N-Ethyl-2-
Pyrrolidone (NEP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575717#personal-protective-equipment-for-

handling-nep-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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